Cas no 1219903-79-3 (3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine)

• Product Name: 3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine
• CAS No: 1219903-79-3
• MF: C₁₉H₁₈FN₃OS₂
• MW: 387.494124889374
• CID: 5795761
• PubChem ID: 49675838
• Update Time: 2025-10-21

3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine
• F5493-0487
• 1219903-79-3
• AKOS024511036
• [3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-(4-methylthiophen-2-yl)methanone
• 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-(4-methylthiophene-2-carbonyl)piperidine
• VU0645177-1
• (3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone

• Inchi： 1S/C19H18FN3OS2/c1-12-9-16(25-11-12)19(24)23-8-4-5-13(10-23)17-21-22-18(26-17)14-6-2-3-7-15(14)20/h2-3,6-7,9,11,13H,4-5,8,10H2,1H3
• InChI Key： HXYXUBQEKNWIDR-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NN=C1C1CN(C(C2=CC(C)=CS2)=O)CCC1

Computed Properties

• Exact Mass: 387.08753272g/mol
• Monoisotopic Mass: 387.08753272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 103Ų

Additional information on 3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine

3,5-(2-Fluorophenyl)-1,3,4-Thiadiazol-2-yl-1-(4-Methylthiophene-2-Carbonyl)piperidine: A Comprehensive Overview

3,5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine (CAS No. 1219903-79-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorophenyl group, a thiadiazole ring, and a methylthiophene carbonyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorophenyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The presence of this group in 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine suggests that the compound may exhibit improved pharmacokinetic properties compared to similar compounds without fluorine substitution.

The thiadiazole ring is a heterocyclic structure that is widely used in medicinal chemistry due to its diverse biological activities. Thiadiazoles have been shown to possess antimicrobial, antifungal, and anti-inflammatory properties. In the context of 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine, the thiadiazole ring may contribute to the compound's potential as an antimicrobial agent or as a modulator of inflammatory responses.

The methylthiophene carbonyl moiety adds another layer of complexity to the molecule. Thiophenes are known for their aromaticity and their ability to form stable complexes with metal ions. This property can be exploited in the design of metalloprotein inhibitors or other therapeutic agents. The combination of the thiadiazole and thiophene moieties in 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine suggests that the compound may have unique interactions with biological targets.

In recent years, several studies have explored the biological activities of compounds similar to 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing a thiadiazole ring and a fluorinated aromatic group exhibited potent anti-inflammatory activity in vitro and in vivo. Another study in the European Journal of Medicinal Chemistry demonstrated that thiadiazole-containing compounds showed significant antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The piperidine moiety in 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine is another important structural element. Piperidines are commonly used as scaffolds in drug design due to their ability to enhance the solubility and bioavailability of molecules. The presence of this moiety may improve the overall pharmacological profile of the compound.

In terms of synthetic routes, several methods have been developed for the preparation of compounds similar to 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine. One common approach involves the condensation of an appropriate thiadiazole derivative with a substituted piperidine followed by coupling with a methylthiophene carbonyl chloride. This multi-step synthesis allows for fine-tuning of the compound's properties by varying the substituents on each functional group.

The potential applications of 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine are diverse and promising. In addition to its antimicrobial and anti-inflammatory properties, recent research has also explored its potential as an anticancer agent. A study published in Cancer Research found that compounds with similar structural features exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

To further investigate the therapeutic potential of 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine, preclinical studies are currently underway. These studies aim to evaluate the compound's pharmacokinetics, safety profile, and efficacy in animal models of various diseases. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity.

In conclusion, 3,5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl-1-(4-methylthiophene-2-carbonyl)piperidine (CAS No. 1219903-79-3) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action. As more data becomes available from preclinical studies and clinical trials, this compound may emerge as a valuable candidate for various medical treatments.